Cas no 68519-97-1 (Pyrene,1,4,6-tribromo-)
Pyrene,1,4,6-tribromo- structure
Product Name:Pyrene,1,4,6-tribromo-
CAS No:68519-97-1
MF:C16H7Br3
MW:438.9387819767
CID:528449
PubChem ID:3017864
Update Time:2025-04-19
Pyrene,1,4,6-tribromo- Chemical and Physical Properties
Names and Identifiers
-
- Pyrene,1,4,6-tribromo-
- 1,4,6-Tribromopyrene
- NS00061403
- DTXSID90988186
- EINECS 271-194-4
- 68519-97-1
-
- Inchi： 1S/C16H7Br3/c17-12-6-4-10-14(19)7-11-13(18)5-2-8-1-3-9(12)16(10)15(8)11/h1-7H
- InChI Key： RHRFBPAWKHCKFW-UHFFFAOYSA-N
- SMILES： BrC1C=C2C(=CC=C3C=CC4=C(C=CC=1C4=C23)Br)Br
Computed Properties
- Exact Mass: 435.80971
- Monoisotopic Mass: 435.80979g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Pyrene,1,4,6-tribromo- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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